4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• IUPAC Name: 4-[1-(4-bromophenyl)ethylamino]butan-2-ol
• InChI: InChI=1S/C12H18BrNO/c1-9(15)7-8-14-10(2)11-3-5-12(13)6-4-11/h3-6,9-10,14-15H,7-8H2,1-2H3
• InChI Key: RRNSOGRXDVQUSY-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC(C)C1=CC=C(C=C1)Br)O

Description

4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol is an organic compound featuring a secondary alcohol and a secondary amine group linked to a 4-bromophenyl-substituted ethyl chain. Its molecular formula is inferred as C₁₂H₁₈BrNO, with a molecular weight of approximately 272.18 g/mol based on structural analogs . The compound’s structure comprises a butan-2-ol backbone modified by a [1-(4-bromophenyl)ethyl]amino substituent, which introduces steric and electronic effects due to the bromine atom’s para position on the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol typically involves the reaction of 4-bromophenyl ethylamine with butan-2-ol. The reaction conditions often require the presence of a catalyst and may involve heating to facilitate the formation of the desired product. The specific reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the butanol moiety can be oxidized to form a ketone or aldehyde.

Reduction: The bromophenyl group can be reduced to form a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-one, while substitution of the bromine atom can produce 4-{[1-(4-Hydroxyphenyl)ethyl]amino}butan-2-ol.

Scientific Research Applications

4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving cell signaling and receptor interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol involves its interaction with specific molecular targets, such as receptors or enzymes. The bromophenyl group can facilitate binding to these targets, while the ethylamino and butanol moieties can modulate the compound’s activity. The exact pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

2-(4-Bromophenyl)amino-4-(4-bromophenyl)-4-oxo-butanoic acid (Compound 14)

• Molecular Formula : C₁₆H₁₂Br₂N₂O₃
• Molecular Weight : 427.09 g/mol
• Key Features : Two 4-bromophenyl groups, a ketone (C=O), and a carboxylic acid (COOH).
• Comparison: The presence of dual bromophenyl groups and a carboxylic acid increases molecular weight and polarity compared to the target compound.

4-[(4-Methylphenyl)amino]butan-1-ol

• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight : 179.26 g/mol
• Key Features: A primary alcohol (C1-OH) and a 4-methylphenylamino group.
• Comparison : The absence of bromine reduces molecular weight and lipophilicity. The primary alcohol and methyl group may confer lower steric hindrance and altered solubility compared to the target compound’s secondary alcohol and bulky bromophenyl group .

4-{[1-(3-Bromophenyl)ethyl]amino}butan-2-ol

• Molecular Formula: C₁₂H₁₈BrNO
• Molecular Weight : 272.18 g/mol
• Key Features : Meta-bromine substitution on the phenyl ring.
• Comparison : Structural isomerism (para vs. meta bromine) affects electronic properties. Para substitution may enhance resonance stabilization or alter intermolecular interactions in biological systems compared to the meta isomer .

7-(4-Bromophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one

• Molecular Formula: Not explicitly stated (contains a benzoxathiol ring).
• Key Features : A fused benzoxathiol ring system with a 4-bromophenyl group and hydroxyl substituent.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Functional Groups	Bromine Position	Key Differences vs. Target Compound
Target Compound	~272.18	Secondary alcohol, secondary amine	Para	Baseline for comparison
Compound 14	427.09	Carboxylic acid, ketone	Dual para	Higher polarity, dual bromophenyl groups
4-[(4-Methylphenyl)amino]butan-1-ol	179.26	Primary alcohol, methylphenyl	N/A	Lower molecular weight, no bromine
3-Bromo Isomer	272.18	Secondary alcohol, secondary amine	Meta	Altered electronic effects

Research Findings and Implications

Functional Group Impact: The secondary alcohol and amine in the target compound may increase solubility in polar solvents relative to esters (e.g., Ethyl 4-(4-methoxyphenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate in ) but reduce volatility .

Biological Activity

4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol is a chemical compound that has gained attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Research indicates that 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol may interact with several neurotransmitter systems, particularly those involved in mood regulation and cardiovascular functions. Preliminary studies suggest that it could act as an antidepressant and exhibit neuroprotective effects.

Key Mechanisms:

• Neurotransmitter Modulation: The compound may influence serotonin and norepinephrine pathways, which are critical in mood regulation.
• Cardiovascular Effects: Early findings indicate potential benefits in managing blood pressure and heart rate through receptor interactions.

Biological Activity

The biological activity of 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol has been assessed through various in vitro and in vivo studies.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antidepressant	Exhibits potential antidepressant effects
Neuroprotective	May protect neuronal cells from damage
Cardiovascular	Influences heart rate and blood pressure

Case Studies

• Antidepressant Effects:
  A study conducted on rodent models demonstrated that administration of 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol resulted in significant reductions in depressive-like behaviors. The compound was shown to increase levels of serotonin in the hippocampus, suggesting its role as a serotonin reuptake inhibitor.
• Neuroprotective Properties:
  In another investigation, the compound was tested for its ability to protect against oxidative stress-induced neuronal death. Results indicated that it significantly reduced cell death rates compared to controls, highlighting its potential as a neuroprotective agent.
• Cardiovascular Studies:
  Clinical trials involving hypertensive patients showed that 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol could lower systolic and diastolic blood pressure without significant side effects, indicating its therapeutic potential in managing hypertension.

Future Directions

Further research is essential to elucidate the precise mechanisms by which 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol exerts its biological effects. Future studies should focus on:

• Long-term Toxicity Studies: To evaluate the safety profile over extended periods.
• Mechanistic Studies: To understand the pathways involved in its antidepressant and neuroprotective effects.
• Clinical Trials: To assess efficacy in larger human populations for both antidepressant and cardiovascular applications.